Cas no 54108-45-1 (6-(bromomethyl)-4-methoxy-2H-pyran-2-one)

• Product Name: 6-(bromomethyl)-4-methoxy-2H-pyran-2-one
• CAS No: 54108-45-1
• MF: C₇H₇BrO₃
• MW: 219.032681703568
• CID: 2831098
• PubChem ID: 12934984
• Update Time: 2025-04-21

6-(bromomethyl)-4-methoxy-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 54108-45-1
• DTXSID00513367
• 6-(bromomethyl)-4-methoxy-2H-pyran-2-one

• Inchi： 1S/C7H7BrO3/c1-10-5-2-6(4-8)11-7(9)3-5/h2-3H,4H2,1H3
• InChI Key： OBYFKTVKMXHOGB-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CC(=O)O1)OC

Computed Properties

• Exact Mass: 217.95786Da
• Monoisotopic Mass: 217.95786Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų